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Foreword

Methyl phenyldithiocarbamate, a member of the versatile dithiocarbamate class of
organosulfur compounds, stands at the intersection of synthetic chemistry, materials science,
and pharmacology. While the broader family of dithiocarbamates has seen extensive
application, from agricultural fungicides to vulcanization accelerators, the specific properties
and potential of individual ester derivatives like methyl phenyldithiocarbamate warrant a
focused, in-depth examination. This guide, intended for the practicing researcher, aims to
provide a comprehensive technical overview of methyl phenyldithiocarbamate, moving
beyond a simple recitation of facts to explore the causality behind its chemical behavior and
potential utility. As a self-validating resource, every piece of data and every protocol is
grounded in authoritative references, providing a trustworthy foundation for future research and
development.
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Chemical Identity and Molecular Structure

Methyl phenyldithiocarbamate is systematically named methyl N-phenylcarbamodithioate. Its
identity is unambiguously established by its CAS number, 701-73-5.[1] The molecule is
composed of a phenyl group attached to a dithiocarbamate functional group, which is in turn S-
methylated.

The structural formula of methyl phenyldithiocarbamate is CsHoNS2.[1] The core
dithiocarbamate moiety, >N-C(=S)-S-, is the defining feature of this class of compounds. The
lone pair of electrons on the nitrogen atom can delocalize into the C=S double bond, giving the
C-N bond partial double bond character. This resonance stabilization influences the molecule's
geometry and reactivity.

Caption: 2D structure of methyl phenyldithiocarbamate.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in research and development. The following table summarizes the known and
predicted properties of methyl phenyldithiocarbamate.
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Property Value Source
Molecular Formula CsHoNS2 [1]
Molecular Weight 183.3 g/mol [1]

Not definitively reported for

pure compound. A related
Melting Point compound, methyl

dimethyldithiocarbamate, has

a melting point of 43-47 °C.

Boiling Point Not experimentally determined.

Density Not experimentally determined.

Expected to be soluble in
many organic solvents such as
- chloroform, acetone, and
Solubility o [2]
DMSO. Dithiocarbamates
generally exhibit good

solubility in organic solvents.

Likely a solid at room
Appearance
temperature.

Synthesis of Methyl Phenyldithiocarbamate

The synthesis of methyl phenyldithiocarbamate can be achieved through a multi-step, one-
pot reaction, a common and efficient method for preparing dithiocarbamates. This approach is
highly atom-economical and proceeds under mild conditions.

Synthetic Pathway

The synthesis involves two key steps:

» Formation of the dithiocarbamate salt: Aniline reacts with carbon disulfide in the presence of
a base to form the corresponding dithiocarbamate salt. The base deprotonates the aniline,
increasing its nucleophilicity, and also neutralizes the resulting dithiocarbamic acid.
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» S-alkylation: The dithiocarbamate salt is then alkylated with a methylating agent, such as
methyl iodide, to yield the final product, methyl phenyldithiocarbamate.

Step 1: Dithiocarbamate Salt Formation

[Base (e.g., NaOH))
Carbon Disulfide
Sodium Phenyldithiocarbamatg

Alkylation

Methyl Iodide Methyl Phenyldithiocarbamata

Click to download full resolution via product page

Caption: Synthetic pathway for methyl phenyldithiocarbamate.

Experimental Protocol

This protocol is a representative procedure based on established methods for dithiocarbamate
synthesis.[3]

Materials:

Aniline

Carbon Disulfide (CSz2)

Sodium Hydroxide (NaOH)

Methyl lodide (CHsl)
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o Ethanol

o Water

o Diethyl ether
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and placed in an
ice bath, dissolve aniline (1 equivalent) in ethanol.

o Dithiocarbamate Formation: While stirring vigorously, slowly add a solution of sodium
hydroxide (1 equivalent) in water. Then, add carbon disulfide (1.1 equivalents) dropwise,
maintaining the temperature below 10 °C. The reaction mixture will likely turn yellow or
orange. Continue stirring in the ice bath for 1-2 hours.

o S-Methylation: To the resulting suspension of the sodium phenyldithiocarbamate, add methyl
iodide (1.1 equivalents) dropwise. Allow the reaction to warm to room temperature and stir
for an additional 2-3 hours.

o Work-up: Pour the reaction mixture into a separatory funnel containing water and diethyl
ether. Shake vigorously and separate the organic layer. Wash the organic layer with water
and then with brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be further purified by recrystallization from a
suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality of Experimental Choices:

o Low Temperature for Dithiocarbamate Formation: The reaction of aniline with carbon
disulfide is exothermic. Maintaining a low temperature is crucial to prevent the decomposition
of the dithiocarbamic acid intermediate. Dithiocarbamic acids are known to be unstable and
can decompose back to the amine and carbon disulfide, especially under acidic or neutral
conditions at elevated temperatures.[4]
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e Use of a Base: A base is essential to deprotonate the aniline, enhancing its nucleophilic
attack on the electrophilic carbon of carbon disulfide. It also traps the dithiocarbamic acid as
its more stable salt.

o Excess Methylating Agent: A slight excess of methyl iodide ensures the complete conversion
of the dithiocarbamate salt to the final product.

Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the structure and purity of the
synthesized methyl phenyldithiocarbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum of methyl phenyldithiocarbamate is expected to show
distinct signals for the aromatic protons, the N-H proton, and the S-methyl protons.

e Aromatic Protons (CeHs): A complex multiplet in the range of & 7.0-7.6 ppm.

e N-H Proton: A broad singlet, the chemical shift of which can be variable and dependent on
concentration and solvent, typically in the range of & 8.0-9.0 ppm.

e S-Methyl Protons (S-CHs): A sharp singlet around & 2.5-3.0 ppm.

13C NMR: The carbon NMR spectrum provides information about the carbon skeleton.
e C=S Carbon: A characteristic downfield signal in the range of & 190-200 ppm.

e Aromatic Carbons: Several signals in the aromatic region (& 120-140 ppm).

» S-Methyl Carbon: A signal in the upfield region, typically around & 15-20 ppm.

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups.
e N-H Stretch: A sharp to moderately broad band in the region of 3300-3400 cm™1,

e C-H Aromatic Stretch: Weak to medium bands just above 3000 cm™1.
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e C-H Aliphatic Stretch: Bands just below 3000 cm~? for the methyl group.

e C=S Stretch (Thioureide band): A strong absorption band in the region of 1250-1350 cm~1.
The position of this band is sensitive to the electronic environment.

e C-N Stretch: A strong band around 1480-1520 cm~*. The partial double bond character of the
C-N bond results in a higher frequency for this vibration compared to a typical C-N single
bond.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For
methyl phenyldithiocarbamate (MW = 183.3 g/mol ), the molecular ion peak (M*) would be
observed at m/z = 183. Key fragmentation patterns would likely involve the loss of the methyl
group, the thiomethyl group, and fragmentation of the phenyl ring. Common fragments
observed include those at m/z 77 (phenyl cation) and m/z 135.[1]

Reactivity and Stability

The chemical behavior of methyl phenyldithiocarbamate is largely dictated by the
dithiocarbamate functionality.

o Hydrolysis: Dithiocarbamates are susceptible to hydrolysis, particularly under acidic
conditions, which leads to their decomposition back to the parent amine (aniline), carbon
disulfide, and methanol.[5] The stability generally increases in basic media.

o Oxidation: The dithiocarbamate moiety can be oxidized. For instance, oxidation of primary
amine dithiocarbamates can lead to unstable thiuram disulfides, which may further
decompose.[4]

o Thermal Decomposition: While specific data for methyl phenyldithiocarbamate is not
readily available, dithiocarbamate complexes, in general, exhibit varied thermal stabilities.
Decomposition can proceed via different pathways, sometimes yielding metal sulfides.

Potential Applications and Biological Activity

While research on methyl phenyldithiocarbamate is not as extensive as for some other
dithiocarbamates, its chemical structure suggests potential applications in several fields,
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drawing parallels with its better-studied relatives.

Agrochemicals

Many dithiocarbamates are potent fungicides and pesticides. The dithiocarbamate functional
group is crucial for their biological activity, often through its ability to chelate essential metal
ions in fungal enzymes. While not a commercialized fungicide itself, methyl
phenyldithiocarbamate could serve as a lead compound or an intermediate in the synthesis
of more complex agrochemicals.

Drug Development and Pharmacology

Dithiocarbamates have garnered significant interest in medicine for their diverse biological
activities, including anticancer, antimicrobial, and antioxidant properties.[6]

» Antifungal Activity: The antifungal potential of dithiocarbamates is well-documented. Studies
on related compounds suggest that methyl phenyldithiocarbamate could exhibit activity
against pathogenic fungi such as Candida albicans and Aspergillus niger.[7][8][9]

» Anticancer Activity: Numerous dithiocarbamate derivatives have been investigated for their
cytotoxic effects on various cancer cell lines.[10][11][12] The proposed mechanisms often
involve the induction of apoptosis. For instance, organotin(lVV) complexes of N-methyl-N-
phenethyldithiocarbamate have shown strong cytotoxicity in human erythroleukemia cells.[6]
While data on methyl phenyldithiocarbamate is limited, its structural similarity to these
active compounds makes it a candidate for further investigation.

Materials Science and Coordination Chemistry

The dithiocarbamate ligand is an excellent chelator for a wide range of metal ions, forming
stable complexes. These complexes have applications as single-source precursors for the
synthesis of metal sulfide nanoparticles and as catalysts.

Toxicology and Safety

The toxicological profile of methyl phenyldithiocarbamate has not been extensively studied.
However, data from related dithiocarbamate compounds should be considered for handling and
safety precautions. For example, the LD50 of an Fe(ll) N-benzylmethyl dithiocarbamate
complex in mice was found to be above 5000 mg/kg, classifying it as slightly toxic.[13][14] In
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contrast, a zinc(Il) N-benzyl methyl dithiocarbamate complex showed an LD50 of 794.3-954
mg/kg in mice, indicating moderate toxicity.[15][16] Given this variability, methyl
phenyldithiocarbamate should be handled with appropriate personal protective equipment in
a well-ventilated fume hood.

Conclusion

Methyl phenyldithiocarbamate, while a relatively simple molecule, embodies the rich
chemistry and broad potential of the dithiocarbamate class. Its synthesis is straightforward, and
its structure offers multiple avenues for further functionalization. While more research is needed
to fully elucidate its specific physicochemical properties, biological activities, and toxicological
profile, the available data on related compounds provide a strong rationale for its continued
investigation. For researchers in agrochemicals, drug discovery, and materials science, methyl
phenyldithiocarbamate represents a valuable building block and a potential lead compound
worthy of further exploration.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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